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Compound of Interest

Compound Name: Taltobulin intermediate-8

CAS No.: 676487-38-0

Cat. No.: B12376728

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Taltobulin (HTI-286) is a potent synthetic analog of the natural product hemiasterlin. As a

microtubule-depolymerizing agent, it has demonstrated significant activity in preclinical models

by inducing mitotic arrest and apoptosis in cancer cells.[1][2][3] The synthesis of this complex

molecule involves a multi-step process with several key intermediates. This guide provides a

detailed overview of the analytical data and experimental protocols for intermediates in the

synthesis of Taltobulin, with a focus on nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data.

While the specific designation "Taltobulin intermediate-8" is not explicitly found in the seminal

publications detailing its synthesis, this guide presents analytical data for other numerically

designated intermediates from a convergent synthetic route. This information is crucial for

researchers in the fields of medicinal chemistry and drug development for the purposes of

replication, modification, and further investigation of this class of compounds.
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Analytical Data of Taltobulin Intermediates
The following tables summarize the NMR and MS data for key intermediates in a published

synthetic route to Taltobulin. The data is extracted from the supporting information of the

publication by Charoenpattarapreeda et al. (2020), which describes an expeditious total

synthesis.

Table 1: ¹H NMR Data for Taltobulin Intermediates

Intermediate Solvent Chemical Shift (δ) in ppm

Compound 9a CDCl₃

7.35 – 7.26 (m, 5H), 5.30 (d, J

= 9.9 Hz, 1H), 4.63 (s, 1H),

4.31 (d, J = 9.9 Hz, 1H), 3.73

(s, 3H), 2.92 (s, 3H), 2.31 (dq,

J = 13.7, 6.9 Hz, 1H), 1.45 (s,

9H), 1.01 (d, J = 6.9 Hz, 3H),

0.94 (d, J = 6.9 Hz, 3H).

Compound 9b CDCl₃

7.36 – 7.26 (m, 5H), 5.38 (d, J

= 9.9 Hz, 1H), 4.68 (s, 1H),

4.34 (d, J = 9.9 Hz, 1H), 3.74

(s, 3H), 2.94 (s, 3H), 2.34 (dq,

J = 13.7, 6.9 Hz, 1H), 1.47 (s,

9H), 1.03 (d, J = 6.9 Hz, 3H),

0.96 (d, J = 6.9 Hz, 3H).

Compound 15a CDCl₃

7.34 – 7.20 (m, 10H), 6.09 (d,

J = 9.5 Hz, 1H), 5.31 (d, J =

9.5 Hz, 1H), 4.70 (s, 1H), 4.41

– 4.31 (m, 2H), 3.70 (s, 3H),

3.01 (s, 3H), 2.90 (s, 3H), 2.29

(dq, J = 13.7, 6.9 Hz, 1H), 1.43

(s, 9H), 1.39 (s, 9H), 0.99 (d, J

= 6.9 Hz, 3H), 0.92 (d, J = 6.9

Hz, 3H).

Table 2: ¹³C NMR Data for Taltobulin Intermediates
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Intermediate Solvent Chemical Shift (δ) in ppm

Compound 9a CDCl₃

172.4, 170.1, 155.8, 137.9,

129.3, 128.4, 127.0, 80.1,

68.2, 59.5, 52.3, 34.0, 31.6,

28.4, 20.4, 18.9.

Compound 9b CDCl₃

172.5, 170.0, 155.8, 137.9,

129.3, 128.4, 127.0, 80.1,

68.2, 59.5, 52.3, 34.0, 31.6,

28.4, 20.4, 18.9.

Compound 15a CDCl₃

172.1, 170.2, 169.8, 155.8,

138.1, 135.9, 129.3, 128.7,

128.4, 127.9, 127.0, 81.5,

80.1, 68.2, 60.0, 59.5, 52.3,

34.0, 31.6, 28.4, 28.3, 20.4,

18.9.

Table 3: Mass Spectrometry Data for Taltobulin Intermediates

Intermediate Ionization Mode Calculated m/z Found m/z

Compound 9a ESI+ 393.2697 [M+H]⁺ 393.2695

Compound 9b ESI+ 393.2697 [M+H]⁺ 393.2696

Compound 15a ESI+ 624.4160 [M+H]⁺ 624.4158

Experimental Protocols
The following are generalized experimental protocols based on the synthesis of Taltobulin

intermediates as described by Charoenpattarapreeda et al. (2020).

General Procedure for the Synthesis of Dipeptide Intermediates (e.g., Compound 9a and 9b):

To a solution of the N-Boc protected amino acid (1.0 equiv.) in a suitable solvent such as

dichloromethane (DCM) or dimethylformamide (DMF), is added a coupling agent such as

HATU (1.1 equiv.) and a base, for example, diisopropylethylamine (DIPEA) (2.0 equiv.). The
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mixture is stirred at room temperature for a specified time, after which the corresponding amino

acid ester hydrochloride (1.1 equiv.) is added. The reaction is monitored by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon

completion, the reaction mixture is diluted with an organic solvent and washed sequentially with

aqueous solutions of HCl, NaHCO₃, and brine. The organic layer is then dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is

purified by flash column chromatography on silica gel to afford the desired dipeptide.

General Procedure for Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a specified frequency

(e.g., 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR). Samples are dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆). Chemical shifts are reported in parts per million (ppm) relative

to the residual solvent peak as an internal standard.

General Procedure for Mass Spectrometry (MS):

High-resolution mass spectra (HRMS) are obtained using an electrospray ionization (ESI) time-

of-flight (TOF) mass spectrometer. Samples are typically dissolved in a suitable solvent like

methanol or acetonitrile and introduced into the mass spectrometer via direct infusion or after

separation by LC.

Visualizations
The following diagrams illustrate the synthetic workflow and the signaling pathway of Taltobulin.
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Synthesis of Building Blocks Convergent Synthesis

Final Steps

N-Boc-L-tert-leucine

Dipeptide Intermediate (e.g., 9a/9b)Methyl (S)-2-amino-3-methylbutanoate

(S)-2-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid Ugi Reaction Component

Multi-component Reaction Taltobulin Precursor (e.g., 15a) Deprotection Taltobulin
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Convergent Synthetic Workflow for Taltobulin.
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Cellular Signaling Cascade

Downstream Effects
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Signaling Pathway of Taltobulin Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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